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(3S,5S)-Atorvastatin Acetonide tert-Butyl Ester (3S,5S)-Atorvastatin Acetonide tert-Butyl Ester
Brand Name: Vulcanchem
CAS No.: 472967-95-6
VCID: VC0026623
InChI: InChI=1S/C40H47FN2O5/c1-26(2)36-35(38(45)42-30-16-12-9-13-17-30)34(27-14-10-8-11-15-27)37(28-18-20-29(41)21-19-28)43(36)23-22-31-24-32(47-40(6,7)46-31)25-33(44)48-39(3,4)5/h8-21,26,31-32H,22-25H2,1-7H3,(H,42,45)/t31-,32-/m0/s1
SMILES: CC(C)C1=C(C(=C(N1CCC2CC(OC(O2)(C)C)CC(=O)OC(C)(C)C)C3=CC=C(C=C3)F)C4=CC=CC=C4)C(=O)NC5=CC=CC=C5
Molecular Formula: C40H47FN2O5
Molecular Weight: 654.8 g/mol

(3S,5S)-Atorvastatin Acetonide tert-Butyl Ester

CAS No.: 472967-95-6

Reference Standards

VCID: VC0026623

Molecular Formula: C40H47FN2O5

Molecular Weight: 654.8 g/mol

(3S,5S)-Atorvastatin Acetonide tert-Butyl Ester - 472967-95-6

CAS No. 472967-95-6
Product Name (3S,5S)-Atorvastatin Acetonide tert-Butyl Ester
Molecular Formula C40H47FN2O5
Molecular Weight 654.8 g/mol
IUPAC Name tert-butyl 2-[(4S,6S)-6-[2-[2-(4-fluorophenyl)-3-phenyl-4-(phenylcarbamoyl)-5-propan-2-ylpyrrol-1-yl]ethyl]-2,2-dimethyl-1,3-dioxan-4-yl]acetate
Standard InChI InChI=1S/C40H47FN2O5/c1-26(2)36-35(38(45)42-30-16-12-9-13-17-30)34(27-14-10-8-11-15-27)37(28-18-20-29(41)21-19-28)43(36)23-22-31-24-32(47-40(6,7)46-31)25-33(44)48-39(3,4)5/h8-21,26,31-32H,22-25H2,1-7H3,(H,42,45)/t31-,32-/m0/s1
Standard InChIKey NPPZOMYSGNZDKY-ACHIHNKUSA-N
Isomeric SMILES CC(C)C1=C(C(=C(N1CC[C@H]2C[C@H](OC(O2)(C)C)CC(=O)OC(C)(C)C)C3=CC=C(C=C3)F)C4=CC=CC=C4)C(=O)NC5=CC=CC=C5
SMILES CC(C)C1=C(C(=C(N1CCC2CC(OC(O2)(C)C)CC(=O)OC(C)(C)C)C3=CC=C(C=C3)F)C4=CC=CC=C4)C(=O)NC5=CC=CC=C5
Canonical SMILES CC(C)C1=C(C(=C(N1CCC2CC(OC(O2)(C)C)CC(=O)OC(C)(C)C)C3=CC=C(C=C3)F)C4=CC=CC=C4)C(=O)NC5=CC=CC=C5
Synonyms (4S,6S)-6-[2-[2-(4-Fluorophenyl)-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-1H-pyrrol-1-yl]ethyl]-2,2-dimethyl-1,3-dioxane-4-acetic Acid 1,1-Dimethylethyl Ester;
PubChem Compound 11556506
Last Modified Nov 11 2021
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